Cas no 898771-56-7 (3-(3,4-Dichlorobenzoyl)thiophene)

3-(3,4-Dichlorobenzoyl)thiophene is a specialized organic compound featuring a thiophene core substituted with a 3,4-dichlorobenzoyl group. This structure imparts unique reactivity and functional properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The dichlorobenzoyl moiety enhances electrophilic character, facilitating further derivatization, while the thiophene ring contributes to electronic diversity in molecular design. Its high purity and stability under standard conditions ensure reliable performance in cross-coupling reactions, heterocyclic modifications, and other fine chemical applications. The compound is particularly useful in developing bioactive molecules due to its balanced lipophilicity and structural versatility. Proper handling requires adherence to safety protocols for halogenated aromatic compounds.
3-(3,4-Dichlorobenzoyl)thiophene structure
898771-56-7 structure
Product Name:3-(3,4-Dichlorobenzoyl)thiophene
CAS No:898771-56-7
MF:C11H6Cl2OS
MW:257.135739803314
MDL:MFCD07699047
CID:868844
PubChem ID:24723417
Update Time:2025-06-09

3-(3,4-Dichlorobenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • (3,4-dichlorophenyl)-thiophen-3-ylmethanone
    • 3-(3,4-DICHLOROBENZOYL)THIOPHENE
    • (3,4-Dichlorophenyl)(thiophen-3-yl)methanone
    • DTXSID60641857
    • MFCD07699047
    • 898771-56-7
    • AKOS009501011
    • 3-(3,4-Dichlorobenzoyl)thiophene
    • MDL： MFCD07699047
    • Inchi： 1S/C11H6Cl2OS/c12-9-2-1-7(5-10(9)13)11(14)8-3-4-15-6-8/h1-6H
    • InChI Key： AWVYKUVOAIBGMC-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)C(C1=CSC=C1)=O)Cl

Computed Properties

  • Exact Mass: 255.95200
  • Monoisotopic Mass: 255.9516414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Density: 1.421
  • Boiling Point: 386.8°C at 760 mmHg
  • Flash Point: 187.7°C
  • Refractive Index: 1.628
  • PSA: 45.31000
  • LogP: 4.28590

3-(3,4-Dichlorobenzoyl)thiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(3,4-Dichlorobenzoyl)thiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
202353-1g
3-(3,4-Dichlorobenzoyl)thiophene
 898771-56-7 97%
1g
 ￡554.00 2022-03-01
Fluorochem
202353-2g
3-(3,4-Dichlorobenzoyl)thiophene
 898771-56-7 97%
2g
 ￡837.00 2022-03-01
Fluorochem
202353-5g
3-(3,4-Dichlorobenzoyl)thiophene
 898771-56-7 97%
5g
 ￡1702.00 2022-03-01
abcr
AB362480-1 g
3-(3,4-Dichlorobenzoyl)thiophene, 97%; .
 898771-56-7 97%
1g
 €954.60 2023-04-26
abcr
AB362480-2 g
3-(3,4-Dichlorobenzoyl)thiophene, 97%; .
 898771-56-7 97%
2g
 €1400.00 2023-04-26
Matrix Scientific
107124-1g
3-(3,4-Dichlorobenzoyl)thiophene, 97%
 898771-56-7 97%
1g
 $517.00 2023-09-05
Matrix Scientific
107124-2g
3-(3,4-Dichlorobenzoyl)thiophene, 97%
 898771-56-7 97%
2g
 $739.00 2023-09-05
Matrix Scientific
107124-5g
3-(3,4-Dichlorobenzoyl)thiophene, 97%
 898771-56-7 97%
5g
 $1412.00 2023-09-05
TRC
D090170-250mg
3-(3,4-Dichlorobenzoyl)thiophene
 898771-56-7
250mg
 $ 440.00 2022-06-02
TRC
D090170-500mg
3-(3,4-Dichlorobenzoyl)thiophene
 898771-56-7
500mg
 $ 735.00 2022-06-02

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